Cas no 2060032-70-2 (1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine)

• Product Name: 1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine
• CAS No: 2060032-70-2
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• MDL: MFCD30477572
• CID: 5193192
• PubChem ID: 125426841
• Update Time: 2025-08-05

1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 1-(1H-imidazol-2-yl)-4-methyl-
• 1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine

• MDL： MFCD30477572
• Inchi： 1S/C10H17N3/c1-8-2-4-10(11,5-3-8)9-12-6-7-13-9/h6-8H,2-5,11H2,1H3,(H,12,13)
• InChI Key： NDNQHFRCVUQFEI-UHFFFAOYSA-N
• SMILES： C1(C2NC=CN=2)(N)CCC(C)CC1

Additional information on 1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine

1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine: A Comprehensive Overview

1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine (CAS No. 2060032-70-2) is a unique and promising compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, has shown potential in various therapeutic applications, particularly in the areas of neurology and cardiovascular health. This article provides a detailed overview of 1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine, including its chemical properties, biological activities, and recent research findings.

Chemical Structure and Properties

1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine is a cyclic amine with a molecular formula of C₁₀H₁₆N₂. The compound features a cyclohexane ring substituted with a methyl group at the 4-position and an imidazole moiety at the 1-position. The presence of the imidazole group imparts significant biological activity to the molecule, making it an attractive target for drug development. The compound is typically synthesized through a multi-step process involving the reaction of 4-methylcyclohexanone with imidazole derivatives.

The physical properties of 1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine include a melting point of approximately 85°C and a boiling point of around 250°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various pharmaceutical formulations, including oral and injectable dosage forms.

Biological Activities and Mechanisms of Action

1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine has been extensively studied for its potential therapeutic effects. One of the key areas of interest is its activity as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with serotonin (5-HT) receptors, specifically the 5-HT_2A and 5-HT_2C subtypes. These interactions have been linked to potential applications in treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia.

In addition to its effects on serotonin receptors, 1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine has also demonstrated activity as an antagonist at histamine H₃ receptors. Histamine H₃ receptors are widely distributed in the brain and play a crucial role in regulating neurotransmitter release. By blocking these receptors, the compound may enhance cognitive function and improve symptoms associated with cognitive disorders such as Alzheimer's disease.

Clinical Applications and Research Findings

The therapeutic potential of 1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine has been explored in several preclinical studies. In animal models of depression, administration of this compound has been shown to produce significant antidepressant-like effects. These effects were comparable to those observed with traditional antidepressants such as fluoxetine, but with a faster onset of action and fewer side effects.

In another study, researchers investigated the effects of 1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine on cognitive function in rodents. The results indicated that the compound improved memory retention and spatial learning abilities, suggesting its potential as a cognitive enhancer. These findings have important implications for the development of new treatments for cognitive disorders.

Beyond its CNS effects, 1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine has also shown promise in cardiovascular research. Studies have demonstrated that the compound can exert vasodilatory effects by activating potassium channels in vascular smooth muscle cells. This property may be beneficial in treating conditions such as hypertension and peripheral artery disease.

Safety Profile and Future Directions

The safety profile of 1-(1H-imidazol-2-yl)-4-methylcyclohexan-1-amine is an important consideration for its potential use as a therapeutic agent. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

Ongoing research is focused on optimizing the pharmacokinetic properties of 1-(1H-imidazol-2-y l)-4-methylcyclohexan - 1 - amine strong > to enhance its bioavailability and reduce potential side effects . Additionally , efforts are being made to develop prodrugs or drug delivery systems that can improve the therapeutic index of this promising compound . p > article > response >